Cas no 76379-67-4 (5,7,11,13-Octadecatetrayne-1,18-diol)

5,7,11,13-Octadecatetrayne-1,18-diol structure
76379-67-4 structure
Product Name:5,7,11,13-Octadecatetrayne-1,18-diol
CAS No:76379-67-4
MF:C18H22O2
MW:270.366085529327
CID:569722
PubChem ID:93454
Update Time:2025-04-19

5,7,11,13-Octadecatetrayne-1,18-diol Chemical and Physical Properties

Names and Identifiers

    • 5,7,11,13-Octadecatetrayne-1,18-diol
    • 5,7,11,13-octadecatrayne-1,18-diol
    • octadeca-5,7,11,13-tetrayne-1,18-diol
    • SCHEMBL10781785
    • EST2ZCB2SH
    • 76379-67-4
    • DTXSID3073636
    • Inchi: 1S/C18H22O2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h19-20H,1-2,11-18H2
    • InChI Key: DXLYLRZSEWFXDB-UHFFFAOYSA-N
    • SMILES: OCCCCC#CC#CCCC#CC#CCCCCO

Computed Properties

  • Exact Mass: 270.16206
  • Monoisotopic Mass: 270.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.0898 (rough estimate)
  • Boiling Point: 353.48°C (rough estimate)
  • Refractive Index: 1.4800 (estimate)
  • PSA: 40.46
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